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Introduction

Aseptic technique is a cornerstone of scientific research, particularly in fields involving cell
culture, microbiology, and the development of sterile drug products. The primary objective is to
prevent the contamination of experiments and materials with microorganisms. The most
significant source of contamination in a laboratory setting is the personnel themselves.
Therefore, rigorous hand hygiene is the most critical and effective measure to reduce the
transmission of microorganisms.

This document provides a detailed protocol for aseptic handwashing using Prepodyne (a
brand of povidone-iodine surgical scrub). Povidone-iodine (PVP-I) is a broad-spectrum
antiseptic agent effective against a wide range of bacteria, viruses, fungi, and protozoa.[1][2] It
functions by releasing free iodine, which rapidly penetrates microbial cell walls, disrupts protein
synthesis, and compromises cell membranes.[3] This protocol is designed for researchers,
scientists, and drug development professionals to ensure the maintenance of sterility and the
integrity of experimental outcomes.

Scope

This protocol applies to all laboratory personnel engaged in activities that require aseptic
conditions, including but not limited to:
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Mammalian and microbial cell culture

Preparation of sterile media and reagents

Compounding of sterile pharmaceutical products

Procedures conducted within a laminar flow hood or biological safety cabinet

Aseptic Handwashing Protocol with Prepodyne®
(7.5% Povidone-lodine)

This procedure should be performed before entering a cleanroom or commencing any aseptic
work. The goal is to remove transient flora and reduce the resident microbial population on the
hands and forearms.[3][4]

3.1. Preparation:

e Ensure you are "bare below the elbows."[5] Remove all jewelry, including rings, bracelets,
and watches.

o Keep fingernails short, clean, and free of nail polish.[6]
 Inspect hands for any cuts or abrasions; cover them with a waterproof dressing.[5]
3.2. Detailed Washing Procedure:

o Wetting: Turn on the faucet, preferably using a foot pedal or elbow lever, and adjust the
water to a warm temperature. Wet hands and forearms thoroughly from fingertips to elbows,
keeping hands held higher than the elbows to allow water to run off.[5][6]

» Application: Dispense approximately 5 mL (one teaspoon) of Prepodyne Surgical Scrub
(7.5% povidone-iodine) into the palm of one hand.[7][8]

» Lathering: Without adding more water, spread the scrub over both hands and forearms, up to
the elbows.[6][7]
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e Scrubbing: Vigorously rub all surfaces for a minimum of 2 to 5 minutes.[4][7][9] A systematic
approach ensures all areas are cleaned:

o Use a circular motion to wash the palms and backs of the hands.
o Interlace fingers to clean the web spaces.
o Clean the backs of the fingers by rubbing them against the opposing palm.

o Pay special attention to the fingernails and cuticles. A sterile, single-use brush or nalil
cleaner may be used on the nails for the first scrub of the day.[5]

o Continue scrubbing the wrists and forearms, moving towards the elbows.

» Develop Suds: After the prescribed scrub time, a small amount of water can be added to
create a copious lather.[7][8]

e Rinsing: Rinse hands and forearms thoroughly under running water. Crucially, maintain the
hands-up position, allowing water to flow from the fingertips down to the elbows. This
prevents recontamination of the hands.[6]

e Drying: Dry hands and forearms completely using a sterile, disposable towel. Use a blotting
motion, starting from the fingertips and moving towards the elbows. Use a separate, clean
section of the towel for each arm.[5][6]

o Final Step: Use the sterile towel to turn off the faucet to avoid recontaminating your hands.[6]
Do not touch any non-sterile surfaces before donning sterile gloves.

Workflow Visualization

The following diagram illustrates the logical flow of the aseptic handwashing procedure.
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Caption: Logical workflow for the aseptic handwashing procedure.

Efficacy Data for Povidone-lodine

The effectiveness of an antiseptic is measured by its ability to reduce the microbial population,
often expressed as a logarithmic (log10) reduction. European standards for antiseptics require
a minimum of a 5-log10 reduction for bacteria and a 4-log10 reduction for fungi and viruses.[10]
This corresponds to a 99.999% and 99.99% reduction, respectively.[10][11]
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Microorgani Pathogen Contact Log .
. . Efficacy (%) Reference
sm Type Example(s) Time Reduction
Gram- Staphylococc
Positive us aureus 30 seconds >5.0 > 99.999% [12]
Bacteria (incl. MRSA)
Escherichia
Gram-
] coli, 30-60
Negative >5.0 > 99.999% [11]
] Pseudomona  seconds
Bacteria _
s aeruginosa
_ _ _ 30-60
Fungi / Yeast Candida auris >4.0 > 99.99% [11]
seconds
MERS-CoV,
Enveloped SARS-CoV, 15-30
, >4.0 > 99.99% [10]
Viruses Influenza, seconds
Ebola, HIV
Adenovirus,
Non- Enterovirus
30-60
Enveloped 71, >4.0 >99.99% [10]
] o seconds
Viruses Coxsackievir

us Al16

Note: Efficacy can be reduced in the presence of organic materials like blood or sputum.[13]

The data presented is based on in-vitro suspension tests and may vary based on formulation

and application method.

Experimental Protocol: Evaluation of Surgical Hand
Scrub Efficacy (Based on ASTM E1115)

The standard test method for evaluating the antimicrobial effectiveness of surgical hand scrub

formulations is the ASTM E1115 protocol.[14][15] It is designed to measure both the immediate

and persistent reduction of microbial flora on the skin.[15][16][17]
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6.1. Objective: To determine the ability of an antiseptic formulation (e.g., Prepodyne) to reduce
the resident microbial skin flora immediately after a single scrub and to measure its persistent
antimicrobial activity over several hours.

6.2. Materials:

» Test antiseptic formulation (Prepodyne)

e Baseline control (non-antimicrobial soap)

 Sterile sampling solution with neutralizers

o Sterile waterproof gloves

 Sterile water (40°C + 2°C)[14]

e Culture plates (e.g., Tryptic Soy Agar with neutralizers)

e |ncubator

6.3. Methodology:

e Subject Selection: A panel of subjects refrains from using any antimicrobial products for at
least one week prior to the test.[18]

e Baseline Sampling (Day 1):

o Subjects wash their hands with a non-antimicrobial soap to remove transient
microorganisms.

o A baseline microbial count is established using the "glove juice" method:

» Sterile gloves are placed on the subjects' hands.

» A fixed volume of sterile sampling solution is instilled into each glove.

» The hands are massaged in a standardized manner for 60 seconds to suspend the
resident skin flora in the solution.
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= Aliquots of the "glove juice" are collected, serially diluted, and plated.

» Plates are incubated, and colony-forming units (CFUs) are counted to determine the
baseline microbial load.

e Product Application (Test Scrub):

o Subjects perform a simulated surgical scrub with the test product (Prepodyne) according
to a standardized protocol (e.g., the 5-minute scrub detailed in Section 3).[14]

e Post-Scrub Sampling:

o Immediate Reduction: Immediately after the scrub and drying, one hand is sampled using
the glove juice method described above to assess the immediate antimicrobial effect.[14]
[18]

o Persistent Activity: A sterile glove is worn on the other, un-sampled hand for a specified
period (e.g., 3 or 6 hours). After this period, that hand is sampled using the glove juice
method to evaluate the persistent (residual) antimicrobial activity of the product.[14][17]

o Data Analysis:
o The CFU counts from the baseline and post-scrub samples are converted to logarithms.

o The log reduction is calculated by subtracting the mean log10 CFU of the post-scrub hand
from the mean log10 CFU of the baseline.

o The FDA Tentative Final Monograph (TFM) requires specific log reduction levels for a
product to be considered an effective surgical scrub. For example, a 1-log10 reduction
after the first scrub, a 2-1og10 reduction by day two, and a 3-log10 reduction by day five.
[15]

Disclaimer: This document is intended as a guideline. Researchers should always adhere to
their institution's specific Standard Operating Procedures (SOPs) and safety guidelines. Refer
to the manufacturer's instructions for use for the specific Prepodyne product being utilized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes & Protocols: Aseptic Handwashing
with Prepodyne® for Laboratory Researchers]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1222278#aseptic-handwashing-procedure-with-
prepodyne-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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